Cas no 484-69-5 (D-pinitol)

D-pinitol structure
D-pinitol structure
Product name:D-pinitol
CAS No:484-69-5
MF:C7H14O6
MW:194.18246
CID:2042074
PubChem ID:5320294

D-pinitol Chemical and Physical Properties

Names and Identifiers

    • D-pinitol
    • Lucidol
    • Sequoyit
    • Sequoyitol (5-O-Methyl-myo-inosit)
    • 6α-Methoxycyclohexane-1β,2β,3β,4α,5β-pentol
    • C06353
    • D-4-O-Methyl-myo-inositol
    • L-pinitol
    • CHEBI:172909
    • Q27117073
    • F714097C-1457-496B-BD0D-EBEFDCA5BF7E
    • 1D-6-O-Methyl-myo-inositol
    • CHEBI:28762
    • DTXSID701318150
    • AKOS006272497
    • 6-O-Methyl-myo-inositol
    • Q27103880
    • 3559-00-0
    • 1L-3-O-methyl-chiro-inositol
    • CHEBI:37209
    • 484-69-5
    • (-)-Pinitol
    • (1S,2R,4R,5R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • Ononitol
    • (1R,2R,3S,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • (1R,2R,3R,4R,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • SCHEMBL3437530
    • Inchi: InChI=1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3
    • InChI Key: DSCFFEYYQKSRSV-UHFFFAOYSA-N
    • SMILES: COC1C(O)C(O)C(O)C(O)C1O

Computed Properties

  • Exact Mass: 194.079
  • Monoisotopic Mass: 194.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: -3.2

Experimental Properties

  • Color/Form: White to off white crystals
  • Density: 1.56
  • Boiling Point: 317.2°Cat760mmHg
  • Flash Point: 145.6°C
  • Refractive Index: 1.588
  • Specific Rotation: 56 º (C=1, H2O)

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